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Compound of Interest

Compound Name: Nelfinavir-d3

Cat. No.: B561975 Get Quote

This technical guide provides an in-depth overview of Nelfinavir-d3, a deuterated analog of the

HIV-1 protease inhibitor Nelfinavir. This document is intended for researchers, scientists, and

drug development professionals, offering comprehensive data, experimental methodologies,

and pathway visualizations to support further investigation and application of this compound.

Core Compound Data
Nelfinavir-d3 serves as a critical internal standard for the accurate quantification of Nelfinavir

in biological matrices using mass spectrometry-based methods.[1][2] Its physical and chemical

properties are summarized below.
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Property Value Reference

CAS Number 1217629-70-3 [1][2]

Molecular Formula C₃₂H₄₂D₃N₃O₄S [1][3][4]

Molecular Weight 570.8 g/mol [3][4]

Synonyms

(3S,4aS,8aS)-N-(1,1-

Dimethylethyl)decahydro-2-

[(2R,3R)-2-hydroxy-3-[(3-

hydroxy-2-methyl-d3-

benzoyl)amino]-4-

(phenylthio)butyl]-3-

isoquinolinecarboxamide

[1]

Primary Application
Internal standard for Nelfinavir

quantification
[1]

Mechanism of Action and Therapeutic Potential
Nelfinavir is a potent, orally bioavailable inhibitor of the HIV-1 protease, with a Ki value of 2 nM.

[1] It functions as a competitive inhibitor, binding to the active site of the protease to prevent the

cleavage of viral polyproteins, a crucial step in viral maturation and replication.[1]

Beyond its antiviral activity, Nelfinavir has demonstrated significant anti-cancer properties.[5] Its

primary off-target mechanisms in cancer cells involve the inhibition of the Akt/PKB signaling

pathway and the induction of endoplasmic reticulum (ER) stress, leading to the unfolded

protein response (UPR).[1][5]

Key Signaling Pathways Affected by Nelfinavir
Nelfinavir's multifaceted effects on cellular signaling have positioned it as a compound of

interest in oncology research. The following diagrams illustrate its impact on key pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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